Cas no 1358704-34-3 (4-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one)

• Product Name: 4-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one
• CAS No: 1358704-34-3
• MF: C₂₇H₂₃N₃O₄
• MW: 453.489226579666
• CID: 5399903
• Update Time: 2025-06-03

4-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)isoquinolin-1-one
• 4-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one

• Inchi： 1S/C27H23N3O4/c1-16-9-10-18(13-17(16)2)30-15-23(20-7-5-6-8-21(20)27(30)31)26-28-25(29-34-26)22-12-11-19(32-3)14-24(22)33-4/h5-15H,1-4H3
• InChI Key： AANUOQYKYSJWMF-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=C(OC)C=C3OC)N=2)=CN1C1=CC=C(C)C(C)=C1

Additional information on 4-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one

Introduction to 4-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one (CAS No. 1358704-34-3)

4-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one, also known by its CAS number 1358704-34-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoquinoline derivatives and is characterized by its unique structural features and potential biological activities.

The core structure of this compound consists of an isoquinoline ring system fused with a dihydroisoquinolinone moiety. The presence of a 1,2,4-oxadiazole ring and substituted phenyl groups further enhances its chemical diversity and biological potential. The specific arrangement of these functional groups imparts distinct properties that make it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the multifaceted biological activities of 4-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one. One of the most notable areas of research has been its potential as an anti-cancer agent. In vitro and in vivo studies have demonstrated that this compound exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action is believed to involve the induction of apoptosis and the inhibition of cell proliferation pathways.

Beyond its anti-cancer properties, this compound has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory and analgesic effects. Preclinical studies have indicated that it can effectively reduce inflammation and pain in animal models, making it a potential candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 4-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one have been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects without causing significant side effects.

In terms of safety and toxicity, preliminary studies have indicated that this compound is generally well-tolerated at therapeutic doses. However, further investigations are needed to fully assess its long-term safety and potential side effects. Ongoing clinical trials are aimed at evaluating its efficacy and safety in human subjects.

The synthesis of 4-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Various synthetic routes have been explored to optimize the production process and make it more cost-effective for large-scale manufacturing.

The structural complexity of this compound also presents opportunities for further chemical modifications to enhance its therapeutic properties. Researchers are actively investigating analogs with modified functional groups to improve potency, selectivity, and pharmacokinetic profiles. These efforts are expected to lead to the development of more effective drugs for treating various diseases.

In conclusion, 4-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one (CAS No. 1358704-34-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further development into novel therapeutic agents. Continued research and clinical trials will be essential to fully realize its therapeutic potential.